Cas no 50896-98-5 (Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)-)

• Product Name: Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)-
• CAS No: 50896-98-5
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• CID: 373126
• PubChem ID: 9577091
• Update Time: 2025-04-19

Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-4-[(S)-methylsulfinyl]-, (2R)-
• (S-(R*,S*))-2-Amino-4-(methylsulfinyl)butanoic acid
• Butanoicacid, 2-amino-4-(methylsulfinyl)-, [S-(R*,S*)]-
• D-Methionine-l-sulfoxide
• DTXSID80198919
• D-methionine (S)-S-oxide
• (2R)-2-amino-4-[(S)-methylsulfinyl]butanoic acid
• Q27121446
• d-methionine-S-sulfoxide
• SCHEMBL38627
• CHEBI:49036
• Butanoic acid, 2-amino-4-(methylsulfinyl)-, (S-(R*,S*))-
• 50896-98-5

• Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10+/m1/s1
• InChI Key： QEFRNWWLZKMPFJ-KNODYTOMSA-N
• SMILES： [S@](C)(CC[C@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 165.045964
• Monoisotopic Mass: 165.045964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.385
• Boiling Point: 434.3°Cat760mmHg
• Flash Point: 216.4°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives D-alpha-amino acids